Cas no 2138168-21-3 (2-[5-(diethylamino)-1H-pyrrolo[2,3-c]pyridin-3-yl]acetic acid)

• Product Name: 2-[5-(diethylamino)-1H-pyrrolo[2,3-c]pyridin-3-yl]acetic acid
• CAS No: 2138168-21-3
• MF: C₁₃H₁₇N₃O₂
• MW: 247.292982816696
• CID: 6224446
• PubChem ID: 165743069
• Update Time: 2025-11-01

2-[5-(diethylamino)-1H-pyrrolo[2,3-c]pyridin-3-yl]acetic acid Chemical and Physical Properties

Names and Identifiers

• EN300-740889
• 2138168-21-3
• 2-[5-(diethylamino)-1H-pyrrolo[2,3-c]pyridin-3-yl]acetic acid

• Inchi： 1S/C13H17N3O2/c1-3-16(4-2)12-6-10-9(5-13(17)18)7-14-11(10)8-15-12/h6-8,14H,3-5H2,1-2H3,(H,17,18)
• InChI Key： RHECNACKORSCHS-UHFFFAOYSA-N
• SMILES： OC(CC1=CNC2C=NC(=CC1=2)N(CC)CC)=O

Computed Properties

• Exact Mass: 247.132076794g/mol
• Monoisotopic Mass: 247.132076794g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 294
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 69.2Ų

Additional information on 2-[5-(diethylamino)-1H-pyrrolo[2,3-c]pyridin-3-yl]acetic acid

Introduction to 2-[5-(diethylamino)-1H-pyrrolo[2,3-c]pyridin-3-yl]acetic Acid (CAS No. 2138168-21-3)

2-[5-(diethylamino)-1H-pyrrolo[2,3-c]pyridin-3-yl]acetic acid is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research due to its unique structural and functional properties. This compound, identified by its Chemical Abstracts Service (CAS) number 2138168-21-3, belongs to a class of heterocyclic molecules that exhibit promising biological activities. The presence of multiple nitrogen-containing rings in its structure contributes to its complex chemical behavior and potential therapeutic applications.

The molecular framework of 2-[5-(diethylamino)-1H-pyrrolo[2,3-c]pyridin-3-yl]acetic acid consists of a pyrrolopyridine core, which is a fused ring system comprising a pyrrole and a pyridine ring. This core is further functionalized with a diethylamino group at the 5-position and an acetic acid moiety at the 3-position. Such structural features make it an attractive candidate for further exploration in drug discovery and development.

In recent years, there has been a growing interest in developing novel therapeutic agents that target various diseases by modulating specific biological pathways. The compound 2-[5-(diethylamino)-1H-pyrrolo[2,3-c]pyridin-3-yl]acetic acid has been studied for its potential role in inhibiting key enzymes and receptors involved in inflammatory and neurological disorders. Its ability to interact with biological targets suggests that it may have applications in the treatment of conditions such as cancer, autoimmune diseases, and neurodegenerative disorders.

One of the most compelling aspects of this compound is its dual functionality. The diethylamino group enhances its solubility and bioavailability, while the acetic acid moiety provides a site for further chemical modifications. These features make it a versatile scaffold for designing derivatives with improved pharmacological properties. Researchers have employed various synthetic strategies to modify this core structure, leading to the development of several analogs with enhanced potency and selectivity.

The pharmacological profile of 2-[5-(diethylamino)-1H-pyrrolo[2,3-c]pyridin-3-yl]acetic acid has been extensively evaluated in preclinical studies. These studies have revealed that it exhibits significant inhibitory activity against enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are key mediators of inflammation. Additionally, it has shown promise in reducing oxidative stress and modulating neurotransmitter release, making it a potential candidate for treating neurological disorders.

Recent advancements in computational chemistry have enabled researchers to predict the binding interactions of this compound with biological targets with high accuracy. Molecular docking studies have identified key residues on target proteins that interact with the pyrrolopyridine core and functional groups. These insights have guided the design of more potent derivatives with improved binding affinity and reduced off-target effects.

The synthesis of 2-[5-(diethylamino)-1H-pyrrolo[2,3-c]pyridin-3-yl]acetic acid involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include condensation reactions, cyclization processes, and functional group transformations. The use of advanced catalytic systems has further streamlined these synthetic pathways, making them more efficient and environmentally friendly.

In conclusion, 2-[5-(diethylamino)-1H-pyrrolo[2,3-c]pyridin-3-yl]acetic acid (CAS No. 2138168-21-3) is a structurally complex and biologically active compound with significant potential in pharmaceutical research. Its unique properties make it an excellent scaffold for designing novel therapeutic agents targeting various diseases. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the development of next-generation drugs.